Cas no 83682-42-2 (1-Butyne, 4,4-dichloro-)
1-Butyne, 4,4-dichloro- structure
Product Name:1-Butyne, 4,4-dichloro-
1-Butyne, 4,4-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyne, 4,4-dichloro-
- 4,4-dichlorobut-1-yne
- 83682-42-2
- DTXSID801003681
- 4,4-DICHLORO-1-BUTYNE
- SCHEMBL10073715
-
- Inchi： 1S/C4H4Cl2/c1-2-3-4(5)6/h1,4H,3H2
- InChI Key： GZSQUXHPCHUPPD-UHFFFAOYSA-N
- SMILES： ClC(CC#C)Cl
Computed Properties
- Exact Mass: 121.969006
- Monoisotopic Mass: 121.969006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 66.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.1
Experimental Properties
- Density: 1.211
- Boiling Point: 152.9°Cat760mmHg
- Flash Point: 56°C
- Refractive Index: 1.465
1-Butyne, 4,4-dichloro- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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